Cas no 1805442-86-7 (3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine
• CAS No: 1805442-86-7
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4896939
• Update Time: 2025-06-12

3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-6-2-5(13(14)15)4(3-9)7(12-6)8(10)11/h2,8H,3H2,1H3
• InChI Key： NQIJWKUPGHBBOE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine

3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine (CAS No. 1805442-86-7): A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine (CAS No. 1805442-86-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, a methoxy group, and a nitro group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an intriguing candidate for various research applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the difluoromethyl group in 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine can enhance the metabolic stability and bioavailability of potential drug candidates. Fluorine atoms are known to modulate the electronic properties of molecules, which can lead to improved pharmacokinetic profiles and reduced toxicity.

The bromomethyl group in this compound serves as a versatile functional handle for further chemical modifications. This group can be readily converted into various other functional groups through well-established chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These transformations enable the synthesis of a wide range of derivatives, which can be screened for their biological activities and potential therapeutic applications.

The methoxy group in 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine contributes to the compound's lipophilicity and can influence its interaction with biological targets. Methoxy groups are often used in drug design to improve the solubility and permeability of molecules, thereby enhancing their pharmacological properties.

The presence of the nitro group in this compound adds another layer of complexity to its chemical behavior. Nitro groups are known for their strong electron-withdrawing properties, which can affect the reactivity and stability of the molecule. In some cases, nitro groups can be reduced to amino groups, leading to the formation of new compounds with different biological activities.

In the context of medicinal chemistry, 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine has been explored as a lead compound for the development of novel antiviral agents. Recent research has shown that pyridine derivatives with similar structural features exhibit potent antiviral activity against a variety of viral pathogens. The bromomethyl and difluoromethyl groups in this compound may play a crucial role in its antiviral mechanism by interacting with viral enzymes or proteins.

Beyond antiviral applications, 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine has also been investigated for its potential as an anticancer agent. Pyridine-based compounds have shown promise in inhibiting cancer cell proliferation and inducing apoptosis. The unique combination of functional groups in this compound may enhance its ability to target specific cancer pathways or receptors.

In addition to its direct biological activities, 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine serves as an important intermediate in synthetic chemistry. Its reactivity and versatility make it a valuable starting material for the synthesis of more complex molecules with diverse applications. Researchers can leverage this compound to develop new synthetic strategies and explore novel chemical transformations.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for preparing this compound, reducing costs and improving scalability for industrial applications.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-4-nitropyridine (CAS No. 1805442-86-7) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features make it an attractive candidate for drug discovery, antiviral studies, anticancer research, and synthetic chemistry. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for unmet medical needs.